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Services Subject: In-depth Technical Guide on Tellurium-132

This document provides a comprehensive overview of Tellurium-132 (¹³²Te), focusing on its

natural abundance and primary sources. It is intended for a technical audience and details the

methodologies used in its study and production.

Natural Abundance of Tellurium Isotopes
Tellurium-132 (¹³²Te) is a radioactive isotope of tellurium that is not naturally occurring on

Earth. Its natural abundance is effectively zero. Natural tellurium is composed of eight isotopes,

five of which are stable and three (¹²³Te, ¹²⁸Te, ¹³⁰Te) are observationally stable with extremely

long half-lives.[1] The isotopic composition of naturally occurring tellurium is detailed in Table 1.

Sources of Tellurium-132
As a synthetic radionuclide, ¹³²Te is primarily produced through nuclear fission.

Nuclear Fission
The most significant source of ¹³²Te is the neutron-induced fission of heavy nuclei, primarily

Uranium-235 (²³⁵U) and Plutonium-239 (²³⁹Pu), within nuclear reactors.[2] It is one of the most

abundant fission products in the initial days after a fission event.[3] Due to its relatively high

fission yield and radiological impact, ¹³²Te was a major contributor to environmental radioactivity

following nuclear accidents such as Chernobyl and Fukushima.[4]
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The production of ¹³²Te is part of a larger isobaric decay chain. For instance, the A=132 decay

chain proceeds as follows: Tin-132 (t½ ≈ 40s) → Antimony-132 (t½ ≈ 2.8 min) → Tellurium-
132 (t½ ≈ 3.2 days) → Iodine-132 (t½ ≈ 2.3 h) → Xenon-132 (Stable).[3]

Decay Product
Tellurium-132 is the beta decay product of Antimony-132 (¹³²Sb).[5] It subsequently decays via

beta emission to Iodine-132 (¹³²I), which is a medically relevant short-lived radioisotope.[5][6]

Data Summary Tables
The quantitative data regarding the natural abundance of tellurium isotopes and the key

properties of ¹³²Te are summarized below.

Table 1: Natural Abundance of Tellurium Isotopes

Isotope Natural Abundance (atom %)

¹²⁰Te 0.09%

¹²²Te 2.55%

¹²³Te 0.89%

¹²⁴Te 4.74%

¹²⁵Te 7.07%

¹²⁶Te 18.84%

¹²⁸Te 31.74%

¹³⁰Te 34.08%

(Data sourced from multiple consistent references)

Table 2: Properties and Fission Yield of Tellurium-132
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Property Value

Half-life 3.204 days[7]

Decay Mode Beta (β⁻) Emission[5]

Daughter Nuclide Iodine-132 (¹³²I)[5]

Cumulative Fission Yield

from ²³⁵U (Thermal Neutrons) 4.283%[2]

| from ²³⁹Pu (Thermal Neutrons) | 5.202%[2] |

Experimental Protocols
Determination of Natural Isotopic Abundance via MC-
ICP-MS
While not applicable to the non-naturally occurring ¹³²Te, the determination of stable tellurium

isotope ratios is crucial for geochemical and cosmochemical studies. The standard high-

precision method is Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-

MS).[8][9]

Principle: This technique allows for the precise measurement of isotope ratios by ionizing a

sample in a plasma source and separating the ions based on their mass-to-charge ratio

using multiple detectors simultaneously.[10]

Sample Preparation:

A solid sample (e.g., mineral, rock) is accurately weighed.

The sample is dissolved using a mixture of strong acids (e.g., HNO₃, HCl, HF).

Chromatographic Separation:

Tellurium is chemically separated from the sample matrix using ion-exchange

chromatography to prevent isobaric interferences.[11]
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Mass Spectrometric Analysis:

The purified tellurium solution is introduced into the MC-ICP-MS.

The instrument is tuned for maximum Te signal intensity by adjusting gas flows and lens

voltages.[8]

Isotope ratios (e.g., ¹³⁰Te/¹²⁵Te) are measured. Instrumental mass bias is often corrected

using a Cadmium (Cd) doping or a double-spike technique (e.g., ¹²⁵Te-¹²⁸Te).[10][11]

Production and Separation of ¹³²Te from Fission
Products
The production and isolation of ¹³²Te are critical for its use as a source for ¹³²I generators.

Principle: Irradiated uranium targets are processed to chemically separate tellurium from

uranium, plutonium, and a complex mixture of other fission products.

Methodology (based on Alumina Chromatography):[12][13]

Target Irradiation: A Uranium target (e.g., High Enriched Uranium - HEU) is irradiated with

neutrons in a nuclear reactor to induce fission.[14]

Dissolution: The irradiated target is dissolved in a suitable acid, such as hydrochloric acid

(HCl).[14]

Adsorption: The resulting solution, containing ¹³²Te as a tellurite salt, is pH-adjusted

(typically to a range of 8 to 10.5) and passed through a chromatography column packed

with finely divided alumina. The tellurium values are selectively adsorbed onto the

alumina.[13]

Washing: The column is washed with a dilute basic solution (e.g., dilute ammonium

hydroxide) to remove any co-adsorbed impurities and initially present ¹³²I.[13]

Elution of Daughter Product: The parent ¹³²Te remains on the column while its daughter,

¹³²I, can be selectively eluted as needed using a dilute basic solution. This system

constitutes a ¹³²Te/¹³²I generator.[13]
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Visualizations
The following diagrams illustrate key logical and experimental pathways related to Tellurium-
132.
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Caption: Radioactive decay chain of Tellurium-132 to stable Xenon-132.
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Caption: Workflow for the separation of ¹³²Te from irradiated uranium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isotopes of tellurium - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1232548?utm_src=pdf-body-img
https://www.benchchem.com/product/b1232548?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Isotopes_of_tellurium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. atom.kaeri.re.kr [atom.kaeri.re.kr]

3. Fission products (by element) - Wikipedia [en.wikipedia.org]

4. tandfonline.com [tandfonline.com]

5. atom.kaeri.re.kr [atom.kaeri.re.kr]

6. lnhb.fr [lnhb.fr]

7. Tellurium-132 - isotopic data and properties [chemlin.org]

8. Precise Measurement of Tellurium Isotope Ratios in Terrestrial Standards Using a Multiple
Collector Inductively Coupled Plasma Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

9. Precise Measurement of Tellurium Isotope Ratios in Terrestrial Standards Using a Multiple
Collector Inductively Coupled Plasma Mass Spectrometry - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. spectroscopyonline.com [spectroscopyonline.com]

11. researchgate.net [researchgate.net]

12. Preparation of Tellurium-132 and Iodine-132 [inis.iaea.org]

13. US2942943A - Process for separating iodine-132 from fission products - Google Patents
[patents.google.com]

14. osti.gov [osti.gov]

To cite this document: BenchChem. [A Technical Guide to Tellurium-132: Abundance and
Sources]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232548#tellurium-132-natural-abundance-and-
sources]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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